Cas no 1184019-44-0 (4-amino-2,6-difluorobenzene-1-sulfonamide)

• Product Name: 4-amino-2,6-difluorobenzene-1-sulfonamide
• CAS No: 1184019-44-0
• MF: C₆H₆F₂N₂O₂S
• MW: 208.185846805573
• MDL: MFCD12816162
• CID: 5242308
• PubChem ID: 60985504
• Update Time: 2025-07-18

4-amino-2,6-difluorobenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonamide, 4-amino-2,6-difluoro-
• 4-amino-2,6-difluorobenzene-1-sulfonamide

• MDL： MFCD12816162
• Inchi： 1S/C6H6F2N2O2S/c7-4-1-3(9)2-5(8)6(4)13(10,11)12/h1-2H,9H2,(H2,10,11,12)
• InChI Key： PIHOWGWNWYYKRB-UHFFFAOYSA-N
• SMILES： C1(S(N)(=O)=O)=C(F)C=C(N)C=C1F

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aminobenzenesulfonamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides Aminobenzenesulfonamides

Additional information on 4-amino-2,6-difluorobenzene-1-sulfonamide

Introduction to 4-amino-2,6-difluorobenzene-1-sulfonamide (CAS No. 1184019-44-0)

4-amino-2,6-difluorobenzene-1-sulfonamide, identified by the Chemical Abstracts Service Number (CAS No.) 1184019-44-0, is a specialized organic compound that has garnered significant attention in the field of medicinal chemistry and chemical biology due to its unique structural and functional properties. This compound belongs to the class of sulfonamides, which are well-known for their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer effects. The presence of both amino and sulfonamide functional groups, combined with the fluorine substituents at the 2 and 6 positions of the benzene ring, endows this molecule with enhanced reactivity and potential therapeutic applications.

The structural features of 4-amino-2,6-difluorobenzene-1-sulfonamide make it a promising candidate for further investigation in drug discovery. The fluorine atoms introduce electron-withdrawing effects, which can modulate the electronic properties of the aromatic ring and influence its interactions with biological targets. Additionally, the sulfonamide group is a key pharmacophore that often participates in hydrogen bonding interactions with proteins and nucleic acids, facilitating binding to biological receptors. These characteristics suggest that this compound may exhibit potent activity against various diseases, particularly those involving protein-protein interactions or enzyme inhibition.

In recent years, there has been a growing interest in the development of fluorinated aromatic compounds due to their improved metabolic stability and bioavailability compared to their non-fluorinated counterparts. The incorporation of fluorine atoms into drug molecules has been shown to enhance their binding affinity and selectivity. For instance, fluorinated sulfonamides have been extensively studied for their potential in treating bacterial infections caused by resistant strains. The fluorine atoms can increase the lipophilicity of the molecule, allowing it to cross biological membranes more efficiently, while also improving its resistance to enzymatic degradation.

Current research in the field of medicinal chemistry has highlighted the importance of 4-amino-2,6-difluorobenzene-1-sulfonamide as a scaffold for developing novel therapeutic agents. Studies have demonstrated that derivatives of this compound can exhibit significant activity against various pathogens and disease-causing enzymes. For example, modifications to the amino group or the sulfonamide moiety have led to compounds with enhanced efficacy in inhibiting bacterial growth. Furthermore, computational modeling and molecular dynamics simulations have been employed to understand the binding mechanisms of these compounds with biological targets, providing insights into their potential as drug candidates.

The synthesis of 4-amino-2,6-difluorobenzene-1-sulfonamide involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and fluorochemical transformations, have been utilized to construct the desired molecular framework efficiently. The introduction of fluorine atoms often necessitates specialized reagents and methodologies to achieve regioselectivity and minimize unwanted side reactions. Despite these challenges, the growing demand for fluorinated compounds in pharmaceutical research continues to drive innovation in synthetic chemistry.

The biological activity of 4-amino-2,6-difluorobenzene-1-sulfonamide has been explored in several preclinical studies. These investigations have revealed promising results regarding its potential as an antimicrobial agent. The compound has shown efficacy against a range of bacteria, including those resistant to conventional antibiotics. This is attributed to its ability to disrupt bacterial cell wall synthesis and inhibit essential metabolic pathways. Additionally, preliminary studies suggest that it may have applications in treating fungal infections as well.

Another area of interest is the anticancer potential of 4-amino-2,6-difluorobenzene-1-sulfonamide. Cancer cells often exhibit altered signaling pathways that contribute to their uncontrolled growth and resistance to therapy. By targeting these pathways with small molecule inhibitors like sulfonamides, researchers aim to develop treatments that selectively kill cancer cells while minimizing side effects on healthy tissues. Preliminary data indicate that derivatives of this compound can inhibit key enzymes involved in cancer cell proliferation and survival.

The development of new drugs is a complex process that requires extensive testing to ensure safety and efficacy before they can be approved for clinical use. 4-amino-2,6-difluorobenzene-1-sulfonamide is currently undergoing further investigation in both vitro and vivo models to evaluate its pharmacokinetic properties and potential therapeutic benefits. Researchers are also exploring ways to optimize its chemical structure to improve its solubility, bioavailability, and target specificity. These efforts are crucial for translating laboratory findings into effective treatments for patients worldwide.

The role of computational chemistry in drug discovery cannot be overstated. Advanced computational methods allow researchers to predict the behavior of molecules like 4-amino-2,6-difluorobenzene-1-sulfonamide before they are synthesized in the laboratory. This approach saves time and resources by identifying promising candidates early in the development process. Additionally, computational techniques can help design molecules with specific properties tailored for optimal biological activity. As computational power continues to advance, its integration into drug discovery pipelines will likely become even more indispensable.

In conclusion,4-amino-2,6-difluorobenzene-1-sulfonamide (CAS No. 1184019-44-0) represents a significant advancement in medicinal chemistry with potential applications across multiple therapeutic areas. Its unique structural features make it a versatile scaffold for developing novel therapeutic agents targeting bacterial infections, cancer, and other diseases caused by dysregulated cellular processes. Continued research into this compound will likely uncover new insights into its mechanisms of action and expand its utility as a lead compound for future drug development efforts.